Cas no 219764-65-5 (Benzoic acid, 2-chloro-4-(1-methylethoxy)-, 1-methylethyl ester)

Benzoic acid, 2-chloro-4-(1-methylethoxy)-, 1-methylethyl ester is a chlorinated aromatic ester with a substituted isopropoxy group. This compound is characterized by its stable ester linkage and the presence of both chloro and isopropoxy functional groups, which may influence its reactivity and solubility properties. It is typically utilized as an intermediate in organic synthesis, particularly in the development of agrochemicals or specialty chemicals. The structural features of this compound, including its halogenated aromatic core and ether linkage, contribute to its potential utility in fine chemical applications. Its stability under standard conditions makes it suitable for controlled reactions requiring selective functionalization.

Benzoic acid, 2-chloro-4-(1-methylethoxy)-, 1-methylethyl ester structure

219764-65-5 structure

Product Name:Benzoic acid, 2-chloro-4-(1-methylethoxy)-, 1-methylethyl ester

CAS No:219764-65-5

MF:C₁₃H₁₇ClO₃

MW:256.725283384323

MDL:MFCD23114101

CID:5164589

Update Time:2025-05-23

Benzoic acid, 2-chloro-4-(1-methylethoxy)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-chloro-4-(1-methylethoxy)-, 1-methylethyl ester
- 2-Chloro-4-isopropoxybenzoic acid isopropyl ester
- MDL： MFCD23114101
- Inchi： 1S/C13H17ClO3/c1-8(2)16-10-5-6-11(12(14)7-10)13(15)17-9(3)4/h5-9H,1-4H3
- InChI Key： QBJDHFZZDUXRRR-UHFFFAOYSA-N
- SMILES： C(OC(C)C)(=O)C1=CC=C(OC(C)C)C=C1Cl

Benzoic acid, 2-chloro-4-(1-methylethoxy)-, 1-methylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1193196-1g	Isopropyl 2-Chloro-4-isopropoxybenzoate	219764-65-5	95%	1g	$825	2024-07-19
eNovation Chemicals LLC	Y1193196-1g	Isopropyl 2-Chloro-4-isopropoxybenzoate	219764-65-5	95%	1g	$825	2025-02-21
eNovation Chemicals LLC	Y1193196-1g	Isopropyl 2-Chloro-4-isopropoxybenzoate	219764-65-5	95%	1g	$825	2025-02-28

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Additional information on Benzoic acid, 2-chloro-4-(1-methylethoxy)-, 1-methylethyl ester

Benzoic Acid, 2-Chloro-4-(1-Methylethoxy)-, 1-Methylethyl Ester

Benzoic acid, 2-chloro-4-(1-methylethoxy)-, 1-methylethyl ester is a compound with the CAS number 219764-65-5. This compound is a derivative of benzoic acid, which is a common organic compound with a wide range of applications in the chemical and pharmaceutical industries. The structure of this compound includes a benzoic acid moiety substituted at the 2-position with a chlorine atom and at the 4-position with a (1-methylethoxy) group. Additionally, the benzoic acid group is esterified with a 1-methylethyl group, forming an ester linkage.

The benzoic acid core of this compound is a benzene ring with a carboxylic acid group attached. The substitution pattern on the benzene ring plays a significant role in determining the chemical properties and reactivity of the compound. The presence of the chlorine atom at the 2-position introduces electron-withdrawing effects, which can influence the acidity of the carboxylic acid group and its reactivity in various chemical reactions. The (1-methylethoxy) group at the 4-position is an electron-donating substituent, which can counteract some of the electron-withdrawing effects of the chlorine atom.

The 1-methylethyl ester group attached to the carboxylic acid moiety is an alkyl ester, which is commonly used in organic chemistry to protect carboxylic acids during synthesis or to modify their physical properties. Esterification can increase the lipophilicity of the compound, making it more suitable for certain applications such as drug delivery or as intermediates in organic synthesis.

Recent studies have explored the potential applications of benzoic acid derivatives in various fields. For instance, researchers have investigated their use as building blocks in medicinal chemistry for the development of bioactive compounds. The substitution pattern on the benzene ring can be tailored to achieve desired pharmacokinetic properties such as solubility, permeability, and stability. The combination of chlorine and (1-methylethoxy) substituents in this compound makes it an interesting candidate for further exploration in drug design.

In terms of synthesis, benzoic acid derivatives like this one can be prepared through various methods including Friedel-Crafts acylation, nucleophi